N-(2-fluoro-4-iodophenyl)-2,4-dimethylbenzamide

• Molecular Formula: C15H13FINO
• Molecular Weight: 369.17 g/mol
• IUPAC Name: N-(2-fluoro-4-iodophenyl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C15H13FINO/c1-9-3-5-12(10(2)7-9)15(19)18-14-6-4-11(17)8-13(14)16/h3-8H,1-2H3,(H,18,19)
• InChI Key: KAMAZVYAYJDIBE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=C(C=C(C=C2)I)F)C

Description

N-(2-fluoro-4-iodophenyl)-2,4-dimethylbenzamide, commonly known as FIB, is a chemical compound that has been extensively studied for its potential use in scientific research. FIB is a small molecule that has been shown to have a variety of biological effects, making it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

FIB has been shown to bind to a specific protein called bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. By binding to BRD4, FIB can disrupt the interaction between BRD4 and other proteins, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
FIB has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the modulation of immune function. FIB has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FIB is its small size, which allows it to easily penetrate cells and tissues. FIB is also relatively easy to synthesize and purify, making it a readily available tool for scientific research. However, one limitation of FIB is its specificity for BRD4, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research involving FIB. One area of interest is the development of FIB analogs with improved potency and selectivity for BRD4. Another area of interest is the use of FIB as a tool for investigating the role of BRD4 in various disease states, including cancer and inflammatory diseases. Additionally, FIB may have potential as a therapeutic agent for the treatment of these diseases. Further research is needed to fully understand the potential applications of FIB in scientific research and medicine.

Synthesis Methods

The synthesis of FIB involves several steps, including the reaction of 2,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-fluoro-4-iodoaniline in the presence of a base to form FIB. The final product is purified using column chromatography to obtain a pure sample.

Scientific Research Applications

FIB has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions, as a fluorescent probe for imaging biological systems, and as a potential therapeutic agent for the treatment of cancer and other diseases.